4-(2-(benzo[d][1,3]dioxole-5-carboxamido)ethyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide

• IUPAC Name: 4-[2-(1,3-benzodioxole-5-carbonylamino)ethyl]-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H24N4O4S/c25-19(15-3-4-17-18(12-15)28-14-27-17)21-5-6-23-7-9-24(10-8-23)20(26)22-13-16-2-1-11-29-16/h1-4,11-12H,5-10,13-14H2,(H,21,25)(H,22,26)
• InChI Key: JNKMOIRHYKYCCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C2=CC3=C(C=C2)OCO3)C(=O)NCC4=CC=CS4
• Molecular Formula: C20H24N4O4S
• Molecular Weight: 416.5 g/mol

Description

The compound contains several functional groups, including a benzo[d][1,3]dioxole, a carboxamide, a thiophene, and a piperazine. These groups are common in many biologically active compounds and materials with interesting properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For example, the carboxamide could undergo hydrolysis, and the piperazine could react with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it might have a certain solubility in water or organic solvents, a certain melting point, or a certain reactivity.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

Dioxole Functionalized MOFs: . By combining benzo[d][1,3]dioxole-4,7-dicarboxylic acid (dioxole-BDC) with Zn(II) under solvothermal conditions, researchers obtained two distinct MOFs:

These functionalized MOFs exhibit different physical properties, making them promising candidates for gas sorption, catalysis, and other applications.

Insect Growth Regulators (IGRs)

Chitinase Inhibition: . Understanding the interaction between this compound and various chitinases, as well as the differences in biological activity, could enhance its effectiveness as an IGR in sustainable agriculture.

Anticonvulsant Activity

5-Substituted Benzo[d][1,3]dioxole Derivatives: A series of 5-substituted benzo[d][1,3]dioxole derivatives were designed and synthesized for anticonvulsant activity testing. .

Medicinal Chemistry

Lumacaftor Analogs: . Further exploration of this compound’s reactivity in direct arylation could lead to novel drug candidates.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs work by interacting with biological receptors, while materials might have physical or chemical properties that make them useful in certain applications.

Safety and Hazards

The safety and hazards of this compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve studying the properties of this compound, developing methods for its synthesis, or exploring its potential uses.